4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

• Molecular Formula: C12H15N3O2S2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H15N3O2S2/c1-2-3-4-10-5-7-11(8-6-10)19(16,17)15-12-14-13-9-18-12/h5-9H,2-4H2,1H3,(H,14,15)
• InChI Key: OTPUUDOLWVWUGE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)S(=O)(=O)NC2=NN=CS2

Description

4-butyl-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H15N3O2S2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 2-amino-1,3,4-thiadiazole (2.0 g, 19.7 mmol) in pyridine (30 mL) under argon at −20° C. was added p-butylbenzenesulfonyl chloride (4.89 g, 21 mmol) over 10 min. The reaction mixture was stirred at room temperature for 16 hours. Water (300 mL) was added to quench the reaction. The mixture was extracted with CH2Cl2 and the organic extracts washed with 2N HCl (2×150 mL), brine, dried over anhydrous Na2SO4, filtered, and concentrated. The residue was purified by flash chromatography on silica gel eluted with methanol:DCM 1:33 to give the product (3.46 g, 11.6 mmol, 59% yield) as a solid, mp 120-121° C.; 1H NMR (300 MHz, CDCl3) δ 0.91 (t, 3H, J=7 Hz), 1.29-1.37 (m, 2H), 1.56-1.61 (m, 2H), 2.65 (t, 2H, J=7 Hz), 7.27 (d, 2H, J=8 Hz), 7.84 (d, 2H, J=8 Hz), 8.25 (s, 1H); 13C NMR (75 MHz, CDCl3) 13.9, 22.3, 33.2, 33.6, 126.5, 129.1, 138.1, 142.7, 148.6, 167.4; MS (Q-TOF) Calcd for C12H16N3O2S2 298.0684. found 298.0695 (M+H)+. Calcd for C12H15N3NaO2S2 320.0503. found 320.0361 (M+Na)+.

Synthesis routes and methods II

Procedure details